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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596066

A Note on Chemical Nomenclature: Initial research into "Enhydrin chlorohydrin” suggests a
potential conflation of two distinct chemical entities: Enhydrin, a complex sesquiterpene lactone
of natural origin, and Ethylene chlorohydrin, a simpler synthetic compound. This guide provides
a comprehensive overview of the physical and chemical properties, experimental protocols,
and relevant biological and chemical pathways for both compounds to address this likely
ambiguity and serve the needs of researchers, scientists, and drug development professionals.

Part 1: Enhydrin

Enhydrin is a sesquiterpene lactone found in plants of the Asteraceae family, notably

Smallanthus sonchifolius (yacon). It has garnered interest for its diverse pharmacological
activities.

Physical and Chemical Properties of Enhydrin

The following table summarizes the key physical and chemical properties of Enhydrin.
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Property Value Source

Molecular Formula C23H28010 PubChem

Molecular Weight 464.5 g/mol PubChem
methyl

(1S,2R,4R,7E,9S,10S,11R)-9-
acetyloxy-10-[(2R,3R)-2,3-
dimethyloxirane-2-

IUPAC Name PubChem
carbonyl]oxy-4-methyl-12-
methylidene-13-ox0-3,14-
dioxatricyclo[9.3.0.02,%tetradec

-7-ene-8-carboxylate

CAS Number 33880-85-2 PubChem

Experimental Protocols

Isolation of Enhydrin from Smallanthus sonchifolius Leaves:

A common method for the isolation of Enhydrin involves rinse extraction followed by
crystallization.

o Extraction: The surfaces of fresh Smallanthus sonchifolius leaves are rinsed with a suitable
solvent, such as ethanol, to collect glandular trichomes which are rich in sesquiterpene
lactones.[1]

o Concentration: The resulting rinsate, containing a mixture of compounds including Enhydrin
and uvedalin, is concentrated under reduced pressure.

o Crystallization: The concentrated extract is then subjected to freeze crystallization at -20°C to
isolate the target compounds.[1]

 Purification: Further purification can be achieved using chromatographic techniques such as
High-Performance Liquid Chromatography (HPLC). A reversed-phase HPLC method is
suitable for the quantitative determination of enhydrin.[2]
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Biological Activity and Signaling Pathways

Enhydrin has demonstrated several significant biological activities, including anti-diabetic,
antibacterial, and anti-inflammatory effects.[1] Of particular interest to drug development
professionals is its ability to inhibit the NF-kB (nuclear factor kappa-light-chain-enhancer of
activated B cells) signaling pathway.[1] NF-kB is a crucial protein complex that controls the
transcription of DNA, cytokine production, and cell survival, and its dysregulation is implicated
in various inflammatory diseases and cancers.
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Caption: Biological activities of Enhydrin via NF-kB pathway inhibition.

Part 2: Ethylene Chlorohydrin

Ethylene chlorohydrin, also known as 2-chloroethanol, is a versatile and reactive organic
compound used as a solvent and an intermediate in the synthesis of various chemicals.

Physical and Chemical Properties of Ethylene
Chlorohydrin

The following table summarizes the key physical and chemical properties of Ethylene
Chlorohydrin.
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Property Value Source
Molecular Formula C2HsCIO PubChem
Molecular Weight 80.51 g/mol PubChem
IUPAC Name 2-Chloroethanol PubChem
CAS Number 107-07-3 PubChem
Appearance Colorlt?ss liquid with a faint,

ether-like odor
Boiling Point 128.7 °C (263.7 °F; 401.8 K)
Melting Point -62.6 °C (-80.7 °F; 210.5 K)
Density 1.205 g/cm3
Solubility in water Miscible

Flash Point

55 °C (131 °F; 328 K)

Vapor Pressure

4.9 mmHg at 20°C

Experimental Protocols

Synthesis of Ethylene Chlorohydrin from Ethylene:

Ethylene chlorohydrin can be synthesized by the reaction of ethylene with hypochlorous acid.

o Reaction Setup: Ethylene gas is bubbled through an aqueous solution of hypochlorous acid

(HOCI). The hypochlorous acid can be generated in situ by reacting chlorine with water.

o Temperature Control: The reaction is typically carried out at a controlled temperature to

minimize side reactions, such as the formation of ethylene dichloride.

o Work-up: The resulting aqueous solution of ethylene chlorohydrin can be concentrated by

distillation.
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Caption: Synthesis of Ethylene Chlorohydrin from Ethylene.
Dehydrochlorination to Ethylene Oxide:

A primary chemical reaction of ethylene chlorohydrin is its conversion to ethylene oxide through
dehydrochlorination.

o Reaction: Ethylene chlorohydrin is treated with a strong base, such as sodium hydroxide
(NaOH) or potassium hydroxide (KOH).

e Mechanism: The base abstracts a proton from the hydroxyl group, and the resulting alkoxide
undergoes an intramolecular Williamson ether synthesis, displacing the chloride ion to form
the epoxide ring.

e Product Isolation: The volatile ethylene oxide is typically removed from the reaction mixture
by distillation.

Metabolism and Toxicology

Ethylene chlorohydrin is toxic and is metabolized in the body to more toxic compounds.
Understanding its metabolic pathway is crucial for toxicological assessments.

The primary metabolic pathway involves the oxidation of ethylene chlorohydrin to
chloroacetaldehyde, which is then further oxidized to chloroacetic acid. These metabolites are
responsible for the compound's toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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